Cas no 408526-37-4 (4-methyl-1,3-thiazole-5-carbonitrile)

4-methyl-1,3-thiazole-5-carbonitrile structure

408526-37-4 structure

Product Name:4-methyl-1,3-thiazole-5-carbonitrile

CAS No:408526-37-4

Molecular Formula:C₅H₄N₂S

Molecular Weight:124.16366

CID:926302

PubChem ID:21331498

4-methyl-1,3-thiazole-5-carbonitrile Properties

Names and Identifiers

- 4-methyl-5-Thiazolecarbonitrile
- 4-methyl-thiazole-5-carbonitrile
- 5-Thiazolecarbonitrile, 4-methyl-
- AKOS012322576
- 408526-37-4
- EN300-112427
- 4-methyl-1,3-thiazole-5-carbonitrile
- CS-0308251
- SCHEMBL2693185
- AT15031
- 4-Methylthiazole-5-carbonitrile
- DB-358466
- 4-Methyl-thiazole-5-carbonitrile
- +Expand
- InChIKey： OFPQIQVQBVIWKJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H4N2S/c1-4-5(2-6)8-3-7-4/h3H,1H3
- SMILES： CC1=C(SC=N1)C#N

Computed Properties

Exact Mass: 124.00951931g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 124.00951931g/mol
Heavy Atom Count: 8
Complexity: 126
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 64.9Å²

4-methyl-1,3-thiazole-5-carbonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00D83I-50mg	5-Thiazolecarbonitrile, 4-methyl-	408526-37-4	95%	50mg	$275.00
A2B Chem LLC	AG16222-50mg	4-Methylthiazole-5-carbonitrile	408526-37-4	95%	50mg	$224.00	2024-04-20
Aaron	AR00D8BU-50mg	5-Thiazolecarbonitrile, 4-methyl-	408526-37-4	95%	50mg	$272.00
Chemenu	CM519793-1g	4-Methylthiazole-5-carbonitrile	408526-37-4	97%	1g	$446	2023-01-04
Enamine	EN300-112427-0.05g	4-methyl-1,3-thiazole-5-carbonitrile	408526-37-4	95%	0.05g	$179.0	2023-10-26
TRC	B101140-10mg	4-methyl-1,3-thiazole-5-carbonitrile	408526-37-4		10mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1378921-50mg	4-Methyl-1,3-thiazole-5-carbonitrile	408526-37-4	97%	50mg	￥3218.00

4-methyl-1,3-thiazole-5-carbonitrile Related Literature

1. Acid-responsive microcapsules: the loading–unloading processes†

Debasis Samanta,R. Murali Sankar,S. N. Jaisankar,Md. Sayem Alam Chem. Commun., 2011,47, 11975-11977
2. A convenient method for the synthesis of α-carboxylate ester bromolactones via bromolactonization of alkenoic diesters†

Ying-Chieh Wong Org. Biomol. Chem., 2016,14, 3202-3206
3. Fast orbital localization scheme in molecular fragments resolution

Piotr de Silva,Marek Giebułtowski,Jacek Korchowiec Phys. Chem. Chem. Phys., 2012,14, 546-552
4. Characterization of thin films of the solid electrolyte LixMg1−2xAl2+xO4 (x = 0, 0.05, 0.15, 0.25)†

Maarten J. Mees,Iuliana P. Radu,Andre Stesmans Phys. Chem. Chem. Phys., 2015,17, 29045-29056
5. Strategically integrating quantum dots into organic and perovskite solar cells

Ming Chen,Jiuxing Wang,Feifei Yin,Laurence A. Belfiore,Jianguo Tang J. Mater. Chem. A, 2021,9, 4505-4527
6. LIX.—The nature of the alternating effect in carbon chains. Part XXXII. The directive influence of ψ-basic systems in aromatic substitution. Nitration of benzylidene-m-nitroaniline

J. Chem. Soc., 1930, 431-440
7. Binuclear Cu(ii) coordination complex involving Cis-tetrathiafulvalene-bis-amido-2-pyridine-N-oxide as bi-anionic ligand: a robust molecular precursor toward magnetic conducting materials†

Fabrice Pointillart,Thomas Cauchy,Yann Le Gal,Stéphane Golhen,Olivier Cador,Lahcène Ouahab Chem. Commun., 2010,46, 4947-4949
8. The “silent CO”: a new technique for calculating transition metal carbonyl force fields†

John A. Timney,James J. Turner Dalton Trans., 2022,51, 1434-1445
9. Lignin fate and characterization during ionic liquid biomass pretreatment for renewable chemicals and fuels production†

Noppadon Sathitsuksanoh,Kevin M. Holtman,Daniel J. Yelle,Trevor Morgan,Vitalie Stavila,Jeffrey Pelton Green Chem., 2014,16, 1236-1247
10. Target specificity of mammalian DNA methylation and demethylation machinery

M. Ravichandran,R. Z. Jurkowska,T. P. Jurkowski Org. Biomol. Chem., 2018,16, 1419-1435

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